LH65.3

• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C21H20N2O5S/c1-21(2,3)15-7-4-13(5-8-15)12-22-19(25)18(29-20(22)26)11-14-6-9-17(24)16(10-14)23(27)28/h4-11,24H,12H2,1-3H3/b18-11-
• InChIKey: MJZOTNCBEWTGDG-WQRHYEAKSA-N

LH65.3: Multi-DUSP Inhibitor for Host-Directed Infection Research

LH65.3 is a synthetic small molecule belonging to the thiazolidine-2,4-dione class, originally identified from a targeted phosphatase inhibitor library for its ability to inhibit intracellular growth of Salmonella typhimurium in host cells without direct antibacterial activity [1]. It acts as a potent inhibitor of three dual-specificity phosphatases (DUSPs)—DUSP3 (VHR), DUSP11, and DUSP27—which were identified via siRNA screening as host factors that limit bacterial intracellular proliferation [1]. The compound is commercially available for research use only, with a reported purity of ≥98% .

Multi-target

Pan-DUSP3/11/27 inhibitor for host-phosphatase network studies

Model context

Supports S. Typhimurium infection model research

Tool type

Reference pan-inhibitor compound for SAR and phosphatase network dissection

• [1] van der Waal, D.; et al. Integrating Chemical and Genetic Silencing Strategies To Identify Host Kinase-Phosphatase Inhibitor Networks That Control Bacterial Infection. ACS Chem. Biol. 2014, 9, 414–422. DOI: 10.1021/cb400421a. View Source

Why Generic DUSP Inhibitors Cannot Substitute LH65.3

LH65.3 exhibits a unique polypharmacology profile that simultaneously targets three host DUSP enzymes (DUSP3, 11, 27) linked to intracellular bacterial survival [1]. Generic substitution with a selective DUSP3 inhibitor such as MLS-0437605 would fail to recapitulate the required DUSP11 and DUSP27 inhibition essential for the compound's anti-infective efficacy [1]. Furthermore, substitution with a broad-spectrum phosphatase inhibitor would introduce off-target activities against PTP1B and ENPP2, which LH65.3 specifically avoids, as demonstrated in direct enzymatic assays [1]. Therefore, only the defined chemical entity LH65.3 provides the validated, multi-DUSP inhibitory fingerprint necessary for reproducible host-directed anti-Salmonella research.

Multi-target requirement Selective DUSP3 inhibitors (e.g., MLS-0437605) may not replicate the pan-DUSP3/11/27 activity needed for intracellular Salmonella growth suppression.

Target coverage mismatch LH65.3 near-equipotent inhibition across DUSP3, DUSP11, and DUSP27 is scaffold-specific; analogues with shifted selectivity profiles may alter infection model outcomes.

Host phosphatase dependency Simultaneous engagement of all three DUSPs is supported by siRNA deconvolution; partial inhibition may not reproduce the reported infection model response.

• [1] van der Waal, D.; et al. Integrating Chemical and Genetic Silencing Strategies To Identify Host Kinase-Phosphatase Inhibitor Networks That Control Bacterial Infection. ACS Chem. Biol. 2014, 9, 414–422. DOI: 10.1021/cb400421a. View Source

LH65.3 Quantitative Evidence Guide

Balanced Multi-Target DUSP Potency

LH65.3 was identified from a screen of ~300 phosphatase-targeted compounds and demonstrated potent inhibition of recombinant DUSP3, DUSP11, and DUSP27 in an in vitro OMFP hydrolysis assay. At a concentration of 5 µM, LH65.3 inhibited all three DUSPs, while the exact IC50 values for each enzyme are reported graphically in the primary publication [1]. This broad, multi-target inhibition profile distinguishes LH65.3 from more selective DUSP inhibitors, which typically lack the necessary polypharmacology to control intracellular bacterial infection.

Multi-target potency

Head-to-head

DUSP3: 1.53 µM; DUSP11: 1.57 µM; DUSP27: 1.86 µM vs MLS-0437605 DUSP3: 3.7 µM (inactive vs 11/27)

Pan-DUSP profile required for host-pathogen network studies

DiFMUP assay; recombinant proteins

Evidence Dimension	In vitro DUSP inhibition potency (IC50 and % inhibition)
Target Compound Data	Inhibits DUSP3, DUSP11, and DUSP27; exact IC50 values (µM) provided in Figure 4B of the primary reference.
Comparator Or Baseline	Other DUSP inhibitors from the same library screen (e.g., LH101.2, LH1.2) showed variable inhibition profiles.
Quantified Difference	LH65.3 was the only compound reported to inhibit all three DUSPs with high potency; percentage inhibition data at 5 µM are presented in Figure 4A.
Conditions	Recombinant DUSP3, DUSP11, and DUSP27; OMFP substrate; inhibitor concentration 5 µM.

Why This Matters

Multi-DUSP inhibition is essential for the anti-Salmonella activity of LH65.3, as siRNA validation demonstrated that silencing of both DUSP11 and DUSP27 is required for robust inhibition of intracellular bacterial growth [1].

• [1] van der Waal, D.; et al. Integrating Chemical and Genetic Silencing Strategies To Identify Host Kinase-Phosphatase Inhibitor Networks That Control Bacterial Infection. ACS Chem. Biol. 2014, 9, 414–422. DOI: 10.1021/cb400421a. View Source

Functional Selectivity vs. First-Generation Analogue

In side-by-side enzymatic assays, LH65.3 failed to inhibit the prototypical tyrosine phosphatase PTP1B and the lipid phosphodiesterase ENPP2, confirming its selectivity for the DUSP family [1]. This direct head-to-head comparison establishes that LH65.3 does not broadly target all phosphatases, reducing the risk of confounding off-target effects in host-directed studies.

SAR comparison

Head-to-head

LH65.3 vs inhibitor 8: DUSP3 1.53 vs 0.33 µM, DUSP11 1.57 vs 0.73 µM, DUSP27 1.86 vs >5 µM

LH65.3 retains DUSP27 activity lost in analogue

DiFMUP; defines pan-inhibitor phenotype

Evidence Dimension	In vitro phosphatase inhibition
Target Compound Data	No significant inhibition of PTP1B or ENPP2 observed.
Comparator Or Baseline	PTP1B (tyrosine phosphatase) and ENPP2 (lipid phosphodiesterase) were included as specificity controls.
Quantified Difference	LH65.3 inhibited DUSP3, DUSP11, and DUSP27 with high potency while showing no inhibition of PTP1B or ENPP2.
Conditions	Recombinant enzymes; OMFP or specific substrates; inhibitor concentration 5 µM.

Why This Matters

Selectivity against non-DUSP phosphatases ensures that experimental outcomes in host-directed infection models can be attributed to the intended DUSP11/27-mediated pathway, rather than pleiotropic phosphatase inhibition [1].

• [1] van der Waal, D.; et al. Integrating Chemical and Genetic Silencing Strategies To Identify Host Kinase-Phosphatase Inhibitor Networks That Control Bacterial Infection. ACS Chem. Biol. 2014, 9, 414–422. DOI: 10.1021/cb400421a. View Source

Host Phosphatase Dependency: Genetic-Chemical Approach

In a cellular infection model using MCF-7 human breast cancer cells, LH65.3 significantly inhibited the intracellular proliferation of S. typhimurium at a concentration of 5 µM, as determined by flow cytometric measurement of DsRed-expressing bacteria [1]. This effect was host-directed, as LH65.3 did not inhibit bacterial growth in culture medium nor reduce host cell viability under the same conditions [1].

siRNA validation

Reported

siRNA depletion of each DUSP reduced Salmonella growth (Z-score −1.0 to −0.5)

Chemical-genetic concordance supports multi-target requirement

HeLa cell infection model

Evidence Dimension	Intracellular bacterial growth inhibition
Target Compound Data	Inhibited intracellular S. typhimurium growth in MCF-7 cells at 5 µM (exact inhibition percentage provided in Figure 3B of primary reference).
Comparator Or Baseline	Untreated control cells (0% inhibition); other compounds from the library (e.g., LH101.2, LH1.2) showed varying degrees of inhibition.
Quantified Difference	LH65.3 was among the most potent inhibitors identified in the screen.
Conditions	MCF-7 cells infected with DsRed-S. typhimurium; 5 µM compound; 24 h infection; flow cytometry.

Why This Matters

This cell-based efficacy data provides the functional validation linking the biochemical DUSP inhibition of LH65.3 to a therapeutically relevant anti-infective phenotype, distinguishing it from phosphatase inhibitors lacking cellular anti-bacterial activity [1].

• [1] van der Waal, D.; et al. Integrating Chemical and Genetic Silencing Strategies To Identify Host Kinase-Phosphatase Inhibitor Networks That Control Bacterial Infection. ACS Chem. Biol. 2014, 9, 414–422. DOI: 10.1021/cb400421a. View Source

Initial Structure-Activity Relationship (SAR) Analysis of LH65.3 Reveals Key Modifications for DUSP Selectivity Tuning

The authors synthesized 27 analogs of LH65.3 and tested their inhibition of DUSP3, DUSP11, and DUSP27 at 5 µM, revealing that the thiazolidine-2,4-dione core is amenable to substitution for modulating DUSP selectivity [1]. Notably, analog 'Compound 8' displayed enhanced selectivity for DUSP3 and DUSP11 over DUSP27, confirming that the LH65.3 scaffold can be diversified to generate tool compounds with tailored DUSP inhibition profiles [1].

Evidence Dimension	DUSP inhibition profile modulation
Target Compound Data	LH65.3 inhibits DUSP3, DUSP11, and DUSP27 with comparable potency.
Comparator Or Baseline	Analog 'Compound 8' shows selectivity for DUSP3 and DUSP11 over DUSP27.
Quantified Difference	Percentage inhibition data for 27 analogs at 5 µM are provided in Figure 5A of the primary reference.
Conditions	Recombinant DUSP3, DUSP11, and DUSP27; OMFP substrate; inhibitor concentration 5 µM.

Why This Matters

The availability of a defined SAR for LH65.3 provides a rational basis for further optimization or for selecting the appropriate tool compound for experiments requiring specific DUSP isoform inhibition patterns [1].

• [1] van der Waal, D.; et al. Integrating Chemical and Genetic Silencing Strategies To Identify Host Kinase-Phosphatase Inhibitor Networks That Control Bacterial Infection. ACS Chem. Biol. 2014, 9, 414–422. DOI: 10.1021/cb400421a. View Source

LH65.3: Research & Industrial Applications

Host Phosphatase Network in Salmonella Infection

LH65.3 is ideally suited for dissecting the role of host DUSP11 and DUSP27 in controlling intracellular Salmonella replication. Its validated, multi-DUSP inhibitory profile and selectivity against PTP1B/ENPP2 make it a precise chemical probe for studies in human cell lines (e.g., MCF-7, HeLa) where host-directed anti-infective strategies are being explored [1].

Pan-Active Reference for SAR Studies

Given the established SAR around the thiazolidine-2,4-dione core, LH65.3 serves as a valuable starting point for medicinal chemistry campaigns aimed at generating DUSP-selective inhibitors. Researchers can use LH65.3 as a benchmark compound when synthesizing and evaluating new analogs for improved potency or selectivity towards DUSP11/27 [1].

Host-Directed Therapy in Antibiotic-Resistant Models

LH65.3 can be employed as a reference multi-DUSP inhibitor in panels that include selective DUSP3 inhibitors (e.g., MLS-0437605) and broad-spectrum phosphatase inhibitors. This allows researchers to deconvolute the specific contributions of DUSP11/27 versus other DUSP family members in cellular models of bacterial infection [1].

Multi-Target vs. Selective Phosphatase Inhibition

Due to its commercial availability at ≥98% purity and its well-characterized inhibitory activity on recombinant DUSP3, DUSP11, and DUSP27, LH65.3 is suitable for use as a positive control in in vitro phosphatase activity assays (e.g., OMFP-based fluorescence assays) to ensure assay robustness and reproducibility [1].

Application

Selection Property

Validation Focus

Salmonella infection models

Multi-target DUSP inhibition

Intracellular bacterial load reduction

SAR reference compound

Pan-DUSP baseline profile

Selectivity shift evaluation

Host-directed therapy research

Host phosphatase modulation

Pathway modulation against MDR Salmonella

Multi-target vs selective inhibition

Pan-DUSP vs DUSP3-selective

Cellular outcome comparison

• [1] van der Waal, D.; et al. Integrating Chemical and Genetic Silencing Strategies To Identify Host Kinase-Phosphatase Inhibitor Networks That Control Bacterial Infection. ACS Chem. Biol. 2014, 9, 414–422. DOI: 10.1021/cb400421a. View Source